Cas no 85099-51-0 (Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate)

Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate structure
85099-51-0 structure
Product name:Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate
CAS No:85099-51-0
MF:C37H68N2O4
MW:604.946831703186
CID:990005

Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 7-Oxa-3,20-diazadispiro5.1.11.2heneicosane-20-propanoic acid, 2,2,4,4-tetramethyl-21-oxo-, dodecyl ester
    • dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.11<sup>8</sup>.2<sup>6</sup>]henicosan-20-yl)propanoate
    • FDCDWHGYQOJMTQ-UHFFFAOYSA-N
    • 20-(3-Dodec
    • Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate
    • Inchi: 1S/C37H68N2O4/c1-6-7-8-9-10-11-15-18-21-24-29-42-32(40)25-28-39-33(41)36(30-34(2,3)38-35(4,5)31-36)43-37(39)26-22-19-16-13-12-14-17-20-23-27-37/h38H,6-31H2,1-5H3
    • InChI Key: FDCDWHGYQOJMTQ-UHFFFAOYSA-N
    • SMILES: O1C2(CCCCCCCCCCC2)N(CCC(=O)OCCCCCCCCCCCC)C(C21CC(C)(C)NC(C)(C)C2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 15
  • Complexity: 811
  • Topological Polar Surface Area: 67.9

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